6-nitro-2-(2-phenylethyl)-1H-benzimidazole

• IUPAC Name: 6-nitro-2-(2-phenylethyl)-1H-benzimidazole
• InChI: InChI=1S/C15H13N3O2/c19-18(20)12-7-8-13-14(10-12)17-15(16-13)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2,(H,16,17)
• InChI Key: BBEFGPVDVHOKRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol
• CAS No.: 330592-97-7

Description

6-nitro-2-(2-phenylethyl)-1H-benzimidazole is a useful research compound. Its molecular formula is C15H13N3O2 and its molecular weight is 267.288. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

• Synthesis and Anticancer Activity : A study reported the synthesis of 2-aryl-5(6)-nitro-1H-benzimidazole derivatives as potential anticancer agents. These compounds showed cytotoxicity against human neoplastic cell lines, with specific compounds exhibiting potent activity and inducing apoptosis in cancer cells, suggesting their potential as anticancer agents (Romero-Castro et al., 2011).

Antihypertensive Activity

• Potential Angiotensin II Receptor Antagonists : Benzimidazole derivatives have been synthesized and screened for antihypertensive activity, showing significant effects. This suggests their potential application in managing hypertension (Sharma et al., 2010).

Antimicrobial and Antifungal Activities

• Synthesis for Antimicrobial and Antifungal Properties : Research has developed benzimidazole derivatives with notable antimicrobial and antifungal activities, indicating their application in treating infections caused by various microorganisms (Yılmaz et al., 2013).

Antiprotozoal Agents

• Design and Evaluation as Antiprotozoal Agents : The design and synthesis of benzimidazole derivatives as analogues to existing antiprotozoal drugs have shown significant in silico and in vitro activities against protozoan parasites. This indicates their promise as treatments for diseases like giardiasis and trichomoniasis (Hernández-Núñez et al., 2017).

Application in Carbon Dioxide Capture

• CO2 Capture from Landfill Gas : A study involving the synthesis of amine-functionalized benzimidazole-linked polymers demonstrated enhanced CO2 uptake and selectivity, pointing to their application in environmental protection and fuel upgrading (Islamoglu et al., 2016).